Cas no 4686-99-1 (2,5-Bispropyloxybenzaldehyde)

• Product Name: 2,5-Bispropyloxybenzaldehyde
• CAS No: 4686-99-1
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 2129127
• Update Time: 2023-08-04

2,5-Bispropyloxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,5-bispropyloxybenzaldehyde
• 2,5-Bispropyloxybenzaldehyde

• Inchi： 1S/C13H18O3/c1-3-7-15-12-5-6-13(16-8-4-2)11(9-12)10-14/h5-6,9-10H,3-4,7-8H2,1-2H3
• InChI Key： NADIKWZQGLHOLY-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(=CC=1C=O)OCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 194
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5